Cas no 69236-82-4 (4-Chloro-3,5-diamino benzoic acid)

• Product Name: 4-Chloro-3,5-diamino benzoic acid
• CAS No: 69236-82-4
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 2196751
• PubChem ID: 4912761
• Update Time: 2025-10-31

4-Chloro-3,5-diamino benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-diamino benzoic acid
• 3,5-Diamino-4-chlorobenzoic acid
• STK684498
• AKOS001737430
• 4-CHLORO-3,5-DIAMINOBENZOIC ACID
• CS-0322630
• SCHEMBL1931732
• starbld0047424
• 69236-82-4

• Inchi： 1S/C7H7ClN2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,9-10H2,(H,11,12)
• InChI Key： UPZSGWVELOYWER-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1N)N

Computed Properties

• Exact Mass: 186.0196052Da
• Monoisotopic Mass: 186.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Chloro-3,5-diamino benzoic acid

Research Brief on 4-Chloro-3,5-diamino benzoic acid (CAS: 69236-82-4): Recent Advances and Applications

4-Chloro-3,5-diamino benzoic acid (CAS: 69236-82-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for more complex molecules. The presence of both amino and chloro functional groups on the aromatic ring makes it a versatile intermediate in organic synthesis, enabling the creation of novel compounds with potential therapeutic benefits.

Recent research has focused on the synthesis and optimization of 4-Chloro-3,5-diamino benzoic acid to improve its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel synthetic route using palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the production process. This advancement is crucial for scaling up the compound's production for industrial applications, particularly in the development of new antibiotics and anticancer agents.

In addition to its synthetic utility, 4-Chloro-3,5-diamino benzoic acid has shown promising biological activity. Preliminary in vitro studies have demonstrated its ability to inhibit certain bacterial enzymes, making it a potential candidate for the development of new antimicrobial agents. Researchers are particularly interested in its mechanism of action, which involves the disruption of bacterial cell wall synthesis. Further studies are underway to explore its efficacy against drug-resistant bacterial strains, a growing concern in global health.

The compound's potential in oncology has also been explored. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 4-Chloro-3,5-diamino benzoic acid exhibited selective cytotoxicity against cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to the compound's ability to interfere with specific metabolic pathways unique to cancer cells. These findings open new avenues for the design of targeted cancer therapies with reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-3,5-diamino benzoic acid-based therapies. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently investigating various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic index. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and bring this promising compound closer to clinical applications.